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Compound of Interest

Compound Name: Cyclopentanone oxime

Cat. No.: B041557 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential, immediate safety and logistical

information for handling Cyclopentanone oxime, including detailed operational and disposal

plans.

Physical and Chemical Properties
Property Value

Chemical Formula C5H9NO[1]

CAS Number 1192-28-5[1]

Molecular Weight 99.13 g/mol [2]

Appearance Colorless to light beige granular powder[1]

Melting Point 52 - 60 °C[2]

Boiling Point 196 °C (lit.)[2]

Solubility Soluble in water (47 g/L at 25 °C)[1]

Storage Temperature 0 - 8 °C[2]
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Cyclopentanone oxime may cause irritation to the skin and eyes.[1] It is crucial to handle this

chemical with care and avoid direct contact.

Hazard Recommended PPE

Eye Irritation
Safety goggles with side protection or a face

shield.[3][4]

Skin Irritation

Chemical-resistant gloves (e.g., Butyl rubber,

0.7 mm thickness).[4] A lab coat or impervious

clothing should be worn.[5]

Inhalation

Use in a well-ventilated area or with local

exhaust ventilation.[6] For higher-risk scenarios,

a full-face respirator with appropriate cartridges

may be necessary.[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Operational Checks:

Ensure safety shower and eye wash stations are accessible and operational.[6]

Verify that the fume hood or local exhaust ventilation is functioning correctly.

Inspect all PPE for integrity before use.

Have appropriate spill containment materials readily available.

2. Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[3] Use

non-sparking tools.[3]

Avoid contact with skin, eyes, and clothing.[6]
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Wash hands thoroughly after handling.[5]

Keep containers tightly closed when not in use.[6]

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][6]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[6]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation occurs.[6]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.[5] For larger spills, evacuate the area and contact your

institution's Environmental Health and Safety (EHS) department.

Disposal Plan
All waste containing Cyclopentanone oxime must be treated as hazardous waste. Do not

dispose of it down the drain.

1. Waste Collection and Segregation:

Collect all Cyclopentanone oxime waste, including contaminated materials like gloves and

paper towels, in a designated and compatible hazardous waste container.

Do not mix with other waste streams unless compatible.

2. Labeling:
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Clearly label the waste container as "Hazardous Waste" and with the full chemical name

"Cyclopentanone oxime".[7]

Indicate the primary hazards: "Flammable" and "Irritant".[7]

3. Storage:

Keep the waste container tightly sealed and store it in a designated, well-ventilated

hazardous waste accumulation area.

The storage area should be away from sources of ignition.

4. Disposal:

Arrange for disposal through your institution's EHS department or a licensed professional

hazardous waste disposal service.[7]

Complete all necessary hazardous waste manifests and documentation.[7] The standard

method of disposal is high-temperature incineration.[7]
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Caption: Workflow for the safe handling of Cyclopentanone oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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